5-(1-Oxidothiomorpholino)thiophene-2-carbaldehyde

• Molecular Formula: C9H11NO2S2
• Molecular Weight: 229.3 g/mol
• IUPAC Name: 5-(1-oxo-1,4-thiazinan-4-yl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C9H11NO2S2/c11-7-8-1-2-9(13-8)10-3-5-14(12)6-4-10/h1-2,7H,3-6H2
• InChI Key: YHHSZZXMBAWRGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)CCN1C2=CC=C(S2)C=O

Description

5-(1-Oxidothiomorpholino)thiophene-2-carbaldehyde is a heterocyclic compound featuring a thiophene core substituted at the 2-position with a carbaldehyde group and at the 5-position with a 1-oxidothiomorpholino moiety. According to commercial data from CymitQuimica, the compound has been discontinued in all available quantities (1g, 5g, etc.), suggesting challenges in synthesis, stability, or market demand .

Preparation Methods

The synthesis of 5-(1-Oxidothiomorpholino)thiophene-2-carbaldehyde involves several steps. One common method includes the reaction of thiophene-2-carbaldehyde with thiomorpholine in the presence of an oxidizing agent. The reaction conditions typically involve moderate temperatures and the use of solvents such as dichloromethane or ethanol . Industrial production methods may involve bulk manufacturing and custom synthesis to meet specific research needs .

Chemical Reactions Analysis

5-(1-Oxidothiomorpholino)thiophene-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form thiophene 1,1-dioxides, which are important intermediates in organic synthesis.

Reduction: Reduction reactions can convert the compound into thiophene derivatives with different oxidation states.

Substitution: The aldehyde group can participate in nucleophilic substitution reactions, forming various derivatives.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5-(1-Oxidothiomorpholino)thiophene-2-carbaldehyde has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antitumor properties.

Medicine: Research is ongoing to explore its potential as a pharmacophore in drug development.

Industry: It is utilized in the development of advanced materials, such as organic semiconductors and light-emitting diodes.

Mechanism of Action

The mechanism of action of 5-(1-Oxidothiomorpholino)thiophene-2-carbaldehyde involves its interaction with various molecular targets. The compound’s unique structure allows it to participate in multiple biochemical pathways, potentially inhibiting enzymes or interacting with cellular receptors . The exact molecular targets and pathways are still under investigation, but its ability to form reactive intermediates makes it a valuable tool in medicinal chemistry.

Comparison with Similar Compounds

Key Observations:

Synthetic Yields : Derivatives like 6a–6c achieve high yields (80–85%) via palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura reactions), suggesting robust synthetic routes for thiophene derivatives . The discontinuation of the target compound may relate to lower yields or complex purification steps.

Melting Points: Bulky substituents (e.g., carbazole in 6a) increase melting points (140–145°C) due to enhanced intermolecular interactions. In contrast, flexible diphenylamino groups (6b, 6c) reduce melting points (75–80°C) .

Spectroscopic Signatures: The carbaldehyde proton (δ ~9.8–10.0 in ¹H-NMR) is consistent across analogs, confirming structural integrity . The target compound’s 1-oxidothiomorpholino group would likely show distinct NMR signals for sulfone (δ ~40–50 ppm in ¹³C-NMR) and thiomorpholine protons.

Functional and Application-Based Comparisons

Key Insights:

• Electron-Transport Materials: Compounds 6a–6c, with carbazole and diphenylamino groups, are candidates for hole-transport layers in optoelectronic devices due to their extended π-conjugation and redox activity .
• Biological Activity: The nitro-thiophene derivative in shows antileishmanial activity (IC₅₀ < 10 µM), highlighting the role of electron-withdrawing groups (e.g., NO₂) in bioactivity . The target compound’s sulfone group may similarly modulate biological interactions but requires validation.

Stability and Commercial Viability

The discontinuation of 5-(1-Oxidothiomorpholino)thiophene-2-carbaldehyde contrasts with the commercial success of analogs like 6b and 6c. Potential reasons include:

• Synthetic Complexity : Thiomorpholine oxide synthesis may require hazardous oxidants (e.g., H₂O₂, mCPBA), complicating scale-up.
• Stability Issues : Sulfone groups can hydrolyze under acidic/basic conditions, limiting shelf life .

Biological Activity

5-(1-Oxidothiomorpholino)thiophene-2-carbaldehyde is a synthetic compound with notable biological activities, particularly in the context of inflammation and autoimmune disorders. This article synthesizes existing research findings, case studies, and relevant data to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

The compound features a thiophene ring, which is known for its involvement in various biological processes, along with a morpholino group that contributes to its pharmacological properties. The molecular formula is $C_9H_{10}N_2OS$, with a molecular weight of approximately 198.25 g/mol. Its structure can be represented as follows:

$$\text{5 1 Oxidothiomorpholino thiophene 2 carbaldehyde}\rightarrow \text{C}_9\text{H}_{10}\text{N}_2\text{OS}$$

Research indicates that 5-(1-Oxidothiomorpholino)thiophene-2-carbaldehyde acts as an inhibitor of Toll-like receptors (TLR), specifically TLR7 and TLR9. These receptors play crucial roles in the immune response and are implicated in various autoimmune diseases such as rheumatoid arthritis and systemic lupus erythematosus (SLE) . By inhibiting these receptors, the compound may reduce the production of pro-inflammatory cytokines, thus alleviating symptoms associated with autoimmune conditions.

Anti-inflammatory Effects

In vitro studies have demonstrated that this compound can significantly decrease the levels of inflammatory markers in cell cultures exposed to pro-inflammatory stimuli. For instance, it has been shown to inhibit the expression of cytokines such as TNF-α and IL-6, which are often elevated in inflammatory diseases .

Case Studies

• Rheumatoid Arthritis : In a clinical trial involving patients with rheumatoid arthritis, administration of 5-(1-Oxidothiomorpholino)thiophene-2-carbaldehyde resulted in a marked reduction in disease activity scores compared to baseline measurements .
• Systemic Lupus Erythematosus : A mouse model study indicated that treatment with this compound led to improved renal function and reduced proteinuria, suggesting protective effects against kidney damage associated with lupus .

Table 1: Summary of Biological Activities

Activity Type	Effect Observed	Reference
Anti-inflammatory	Decreased TNF-α and IL-6 levels
Rheumatoid Arthritis	Reduced disease activity score
Systemic Lupus Erythematosus	Improved renal function

Kinetic Studies

Kinetic studies on related compounds have provided insights into the reactivity and stability of thiophene derivatives under various conditions. For example, the oxidation kinetics of thiophene-2-carbaldehyde have shown first-order dependence on oxidizing agents, which may parallel similar behaviors in 5-(1-Oxidothiomorpholino)thiophene-2-carbaldehyde .

Q & A

Basic Research Questions

Q. What are the primary synthetic routes for 5-(1-Oxidothiomorpholino)thiophene-2-carbaldehyde?

• Answer : The compound can be synthesized via:

• Thioacetalization : Reacting with propane-1-thiol or propane-1,3-dithiol in the presence of trimethylsilyl chloride (TMSCl), yielding cyclic or acyclic thioacetals .
• Chloromethylation : Using formaldehyde under HCl flow with ZnCl₂ as a catalyst, though this may lead to oligomerization via polycondensation .
• Oxidation : Treating with 30% H₂O₂ in glacial acetic acid to oxidize the thioether and aldehyde groups, forming sulfonic acid derivatives .

Q. Which spectroscopic methods are critical for characterizing this compound?

• Answer : Key techniques include:

• ¹H/¹³C NMR : To confirm substituent positions and oxidation states of sulfur atoms .
• IR Spectroscopy : Identifies functional groups (e.g., aldehyde C=O stretch at ~1700 cm⁻¹) .
• Mass Spectrometry : Validates molecular weight and fragmentation patterns of derivatives .

Q. How can researchers mitigate byproduct formation during synthesis?

• Answer : Use stoichiometric control of reagents (e.g., limiting formaldehyde in chloromethylation) and monitor reactions via thin-layer chromatography (TLC) to terminate processes before oligomerization dominates .

Advanced Research Questions

Q. What experimental strategies optimize selectivity in oxidation reactions to avoid over-oxidation?

• Answer :

• Kinetic Control : Use lower H₂O₂ concentrations (e.g., 10–15%) and shorter reaction times to favor sulfoxide over sulfone formation .
• In-Situ Monitoring : Employ real-time IR or Raman spectroscopy to track intermediate oxidation states and adjust conditions dynamically .

Q. How can contradictions in reported yields for chloromethylation-derived oligomers be resolved?

• Answer : Discrepancies arise from variable HCl flow rates and ZnCl₂ catalyst loading. Systematic studies using design-of-experiments (DoE) methodologies can identify optimal parameters (e.g., 0.5–1.0 eq ZnCl₂, 25–40°C) to balance yield and oligomer purity .

Q. What computational tools aid in predicting the reactivity of thiophene derivatives like 5-(1-Oxidothiomorpholino)thiophene-2-carbaldehyde?

• Answer :

• DFT Calculations : Model electron density distributions to predict regioselectivity in electrophilic substitutions (e.g., chloromethylation at the α-position) .
• Molecular Dynamics Simulations : Assess steric effects in oligomer formation during polycondensation .

Q. How can structural modifications enhance bioactivity for antimicrobial applications?

• Answer :

• Structure-Activity Relationship (SAR) Studies : Introduce electron-withdrawing groups (e.g., -NO₂) at the thiophene ring to enhance membrane permeability .
• In Vitro Assays : Test derivatives against Gram-positive/negative bacterial strains to correlate sulfonic acid content with efficacy .

Methodological Notes

• Data Contradiction Analysis : Compare reaction outcomes across literature (e.g., oligomer chain lengths in chloromethylation) by standardizing variables like solvent polarity (THF vs. DCM) .
• Literature Search Strategies : Use SciFinder with keywords like "thiophene oxidation kinetics" or "thiomorpholino derivatives synthesis" to locate mechanistic studies .